2-hydroxy-2-methyl-S-[4-(1H-pyrazol-1-yl)phenyl]-3-(thiophen-3-yl)propane-1-sulfonamido

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C17H19N3O3S2/c1-17(21,11-14-7-10-24-12-14)13-19-25(22,23)16-5-3-15(4-6-16)20-9-2-8-18-20/h2-10,12,19,21H,11,13H2,1H3
• InChI Key: PIQZTAOKDFKQFH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNS(=O)(=O)C2=CC=C(C=C2)N3C=CC=N3)O
• Molecular Formula: C17H19N3O3S2
• Molecular Weight: 377.5 g/mol

Description

The compound “2-hydroxy-2-methyl-S-[4-(1H-pyrazol-1-yl)phenyl]-3-(thiophen-3-yl)propane-1-sulfonamido” is a complex organic molecule that contains several functional groups including a pyrazole ring, a thiophene ring, a sulfonamide group, and a hydroxyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and thiophene rings are aromatic and planar, contributing to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the pyrazole ring might undergo electrophilic substitution reactions, while the sulfonamide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of the polar sulfonamide and hydroxyl groups could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many pyrazole derivatives have been found to have biological activity, including antibacterial, antifungal, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity.